methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-3,4-dihydro-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C24H20F3N3O5S/c1-34-14-9-7-13(8-10-14)19-15(11-28)22(30-21(32)20(19)23(33)35-2)36-12-18(31)29-17-6-4-3-5-16(17)24(25,26)27/h3-10,19-20H,12H2,1-2H3,(H,29,31)(H,30,32)
• InChI Key: YIAUGJRCHJIRBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(C(=O)NC(=C2C#N)SCC(=O)NC3=CC=CC=C3C(F)(F)F)C(=O)OC
• Molecular Formula: C24H20F3N3O5S
• Molecular Weight: 519.5 g/mol

Description

Methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C24H20F3N3O5S and its molecular weight is 519.5 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate is 519.10757641 g/mol and the complexity rating of the compound is 924. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-cyano-4-(4-methoxyphenyl)-2-oxo-6-[(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)thio]-1,2,3,4-tetrahydro-3-pyridinecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Studies on structurally related compounds emphasize advancements in synthesis techniques and detailed structural characterizations. For example, research on methoxy substituted phenylazo-pyridones highlights combined experimental and theoretical approaches for characterizing dye structures, including X-ray crystal analysis and quantum chemical calculations. These techniques confirm the stability and tautomeric forms of the compounds, suggesting similar methodologies could be applied to understand the complex structure and properties of the chemical compound (Mirković et al., 2014).

Anti-proliferative Activity

Research into thiophene derivatives, akin to the given compound, reveals pronounced anti-proliferative activities against certain tumor cell lines, indicating potential for cancer therapeutic applications. Simplification of molecular structures to enhance tumor selectivity underscores the importance of structural modifications in developing novel anticancer drugs (Thomas et al., 2017).

Antimicrobial and Antiviral Activities

The synthesis and evaluation of novel thiophene and benzothiophene derivatives for their cytotoxic and antimicrobial activities point towards the potential use of structurally complex pyridinecarboxylates in developing new antimicrobial agents. These compounds show significant activity against various tumor and microbial cell lines, indicating a promising area for further exploration of the compound (Mohareb et al., 2016).

Chemical Synthesis for Biological Activities

The exploration of pyranopyrazoles and their synthesis using green chemistry approaches suggests the utility of complex pyridinecarboxylates in synthesizing compounds with potential biological activities. Isonicotinic acid used as a dual and biological organocatalyst exemplifies innovative methods that could be relevant for synthesizing and studying the compound , with a focus on efficiency and environmental friendliness (Zolfigol et al., 2013).